Cas no 1251009-27-4 (cis-3,7-Diaza-bicyclo[4.2.0]octane-3-carboxylic acid benzyl ester)

• Product Name: cis-3,7-Diaza-bicyclo[4.2.0]octane-3-carboxylic acid benzyl ester
• CAS No: 1251009-27-4
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• MDL: MFCD14581306
• CID: 5177762
• Update Time: 2025-08-05

cis-3,7-Diaza-bicyclo[4.2.0]octane-3-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• cis-3,7-Diaza-bicyclo[4.2.0]octane-3-carboxylic acid benzyl ester

• MDL： MFCD14581306
• Inchi： 1S/C14H18N2O2/c17-14(18-10-11-4-2-1-3-5-11)16-7-6-13-12(9-16)8-15-13/h1-5,12-13,15H,6-10H2/t12-,13+/m1/s1
• InChI Key： XOCOXSQNWAHVPI-OLZOCXBDSA-N
• SMILES： [C@@]12([H])[C@@]([H])(NC1)CCN(C(OCC1=CC=CC=C1)=O)C2

Additional information on cis-3,7-Diaza-bicyclo[4.2.0]octane-3-carboxylic acid benzyl ester

Introduction to cis-3,7-Diaza-bicyclo[4.2.0]octane-3-carboxylic acid benzyl ester (CAS No. 1251009-27-4)

The compound cis-3,7-Diaza-bicyclo[4.2.0]octane-3-carboxylic acid benzyl ester, identified by the CAS number 1251009-27-4, is a unique bicyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic amines and features a benzyl ester group, which adds to its versatility in chemical reactions and applications.

The structure of this compound is characterized by a bicyclo[4.2.0]octane framework, which consists of two fused rings: a four-membered ring and a two-membered ring. The presence of two nitrogen atoms at positions 3 and 7 (diaza) introduces interesting electronic properties and enhances its reactivity in synthetic chemistry. The cis configuration refers to the spatial arrangement of the substituents on the nitrogen atoms, which plays a crucial role in determining the compound's physical and chemical properties.

Recent studies have highlighted the importance of bicyclic compounds like cis-3,7-Diaza-bicyclo[4.2.0]octane-3-carboxylic acid benzyl ester in drug discovery and development. The unique geometry of this compound allows for specific interactions with biological targets, making it a promising candidate for designing novel therapeutic agents. For instance, researchers have explored its potential as a building block for creating bioactive molecules with improved pharmacokinetic profiles.

The synthesis of this compound involves multi-step processes that require precise control over stereochemistry to achieve the desired cis configuration. One common approach involves the use of ring-closing metathesis or other cycloaddition reactions to form the bicyclic framework. The introduction of the benzyl ester group is typically achieved through nucleophilic acyl substitution or other esterification techniques, ensuring high purity and stability of the final product.

In terms of applications, cis-3,7-Diaza-bicyclo[4.2.0]octane-3-carboxylic acid benzyl ester has shown promise in several areas:

• Pharmaceuticals: Its unique structure makes it an ideal candidate for drug design, particularly in targeting G-protein coupled receptors (GPCRs) and other membrane-bound proteins.
• Catalysis: The nitrogen atoms in the diaza framework can act as Lewis bases or nucleophiles, enabling its use as a catalyst in various organic transformations.
• Materials science: The rigid bicyclic structure contributes to its mechanical stability, making it suitable for applications in polymer chemistry and advanced materials.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. Researchers are increasingly focusing on green chemistry principles to develop sustainable methods for producing such compounds, ensuring their eco-friendly synthesis and disposal.

In conclusion, cis-3,7-Diaza-bicyclo[4.2.0]octane-3-carboxylic acid benzyl ester (CAS No. 1251009-27-4) represents a significant advancement in organic chemistry due to its versatile structure and wide-ranging applications. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an even more critical role in various scientific disciplines.